Cas no 2171143-83-0 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid
• CAS No: 2171143-83-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6585556
• PubChem ID: 165809042
• Update Time: 2025-06-21

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid
• 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutyl}acetic acid
• EN300-1476141
• 2171143-83-0

• Inchi： 1S/C28H34N2O5/c1-2-3-9-19(16-25(31)30-28(14-8-15-28)17-26(32)33)29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m0/s1
• InChI Key： KWUSBJHZOWZTRB-IBGZPJMESA-N
• SMILES： OC(CC1(CCC1)NC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid

Introduction to 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic Acid (CAS No. 2171143-83-0)

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171143-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structure, represents a convergence of advanced synthetic methodologies and biological targeting strategies, making it a subject of considerable interest for researchers exploring novel therapeutic avenues.

The molecular framework of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid incorporates several key structural motifs that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as Fmoc derivatives are widely employed in peptide synthesis and drug development due to their stability and compatibility with solid-phase peptide synthesis techniques. This moiety not only enhances the compound's synthetic utility but also suggests potential applications in the design of peptidomimetics—molecules that mimic the biological activity of peptides without their drawbacks.

Additionally, the cyclobutyl ring within the molecule introduces rigidity, which can be strategically exploited to modulate binding affinity and selectivity in drug design. The heptanamido side chain adds another layer of complexity, providing a platform for further functionalization and interaction with biological targets. The stereochemical configuration at the (3S) position further underscores the compound's specificity, as chirality plays a critical role in the efficacy and safety of many pharmaceuticals.

In recent years, there has been a growing emphasis on the development of structure-based drug design (SBDD) approaches, where the three-dimensional structure of biological targets is leveraged to design molecules with high affinity and selectivity. The complex architecture of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid makes it an attractive candidate for SBDD studies, particularly in the context of enzyme inhibition and receptor binding. Computational modeling and experimental validation have shown that such molecules can exhibit potent activity against a range of therapeutic targets.

One particularly compelling area of research involves the exploration of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The combination of a rigid cyclobutyl core and flexible amine substituents in 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid suggests potential utility as a kinase inhibitor scaffold. Preliminary studies have indicated that derivatives of this compound can interact with key residues in kinase active sites, leading to inhibited enzymatic activity. This aligns with recent findings that highlight the importance of precise molecular interactions in achieving high efficacy in kinase inhibition.

The role of fluorene-based probes in biochemical research cannot be overstated. The fluorenylmethoxycarbonyl group not only facilitates synthetic manipulations but also serves as a fluorescent tag, enabling real-time monitoring of molecular interactions in vitro and in vivo. This dual functionality makes 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid a valuable tool for studying protein-protein interactions, cellular localization, and metabolic pathways. Such insights are crucial for understanding disease mechanisms and developing targeted therapies.

In terms of synthetic methodologies, the preparation of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid exemplifies the cutting-edge techniques employed in modern organic synthesis. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is essential for producing pharmacologically active compounds with minimal racemization. Furthermore, the integration of flow chemistry techniques has improved yield and scalability, making it feasible to produce larger quantities for preclinical studies.

The potential applications of this compound extend beyond oncology and inflammation; it may also find utility in neurodegenerative diseases, where modulation of protein-protein interactions is key to disease progression. Recent advances in mass spectrometry have enabled high-throughput screening of compounds like 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid, facilitating rapid identification of lead candidates for further development. This high-throughput approach is complemented by computational methods such as molecular dynamics simulations, which help predict binding affinities and optimize molecular structures.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-defined, ensuring that only safe and effective drugs reach the market. The development pathway for 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid would involve rigorous preclinical testing to assess toxicity, pharmacokinetics, and pharmacodynamics. Collaborative efforts between academic researchers and industry scientists are essential to navigate these challenges efficiently.

In conclusion,2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutyl}acetic acid (CAS No. 2171143-83-0) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, combined with its potential applications in drug design and biochemical studies, positions it as a valuable asset for researchers aiming to develop innovative therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.